Cas no 108960-07-2 (Methyl 4-(4-Methylthiophenyl)-4-oxobutyrate)

• Product Name: Methyl 4-(4-Methylthiophenyl)-4-oxobutyrate
• CAS No: 108960-07-2
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 5050269
• Update Time: 2025-06-14

Methyl 4-(4-Methylthiophenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-(methylthio)phenyl)-4-oxobutanoate
• Methyl 4-(4-methylthiophenyl)-4-oxobutyrate
• Methyl 4-(methylthio)-gamma-oxo-benzenebutanoate
• methyl 4-(4-methylsulfanylphenyl)-4-oxobutanoate
• methyl 4-[4-(methylsulfanyl)phenyl]-4-oxobutanoate
• Methyl 4-(4-Methylthiophenyl)-4-oxobutyrate

• Inchi： 1S/C12H14O3S/c1-15-12(14)8-7-11(13)9-3-5-10(16-2)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key： SFYLSDXIWQUUMY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• XLogP3: 1.9
• Topological Polar Surface Area: 68.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 4-(4-Methylthiophenyl)-4-oxobutyrate

Comprehensive Overview of Methyl 4-(4-Methylthiophenyl)-4-oxobutyrate (CAS No. 108960-07-2)

Methyl 4-(4-Methylthiophenyl)-4-oxobutyrate (CAS No. 108960-07-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This ester derivative, featuring a 4-methylthiophenyl moiety, has garnered significant attention due to its versatile reactivity and applications in fine chemical synthesis. Researchers and industries value this compound for its role in constructing complex molecular architectures, particularly in the development of bioactive molecules and functional materials.

The compound's structural uniqueness lies in its 4-oxobutyrate backbone, which enables diverse chemical transformations, including nucleophilic additions, reductions, and cross-coupling reactions. Its methyl ester group enhances solubility in organic solvents, facilitating its use in multi-step synthetic routes. Recent studies highlight its potential as a precursor for heterocyclic compounds, a trending topic in drug discovery forums and AI-driven molecular design platforms.

In the context of sustainability—a dominant theme in modern chemistry—Methyl 4-(4-Methylthiophenyl)-4-oxobutyrate has been explored in green synthesis protocols. Innovations such as catalyst-free reactions and solvent-free conditions align with the global demand for eco-friendly chemical processes, frequently searched in academic and industrial databases. Its compatibility with biocatalysts further positions it as a candidate for enzymatic transformations, addressing queries about "green alternatives in synthetic chemistry."

Analytical characterization of this compound typically involves GC-MS, HPLC, and NMR spectroscopy—techniques commonly queried by quality control professionals. The CAS No. 108960-07-2 serves as a critical identifier in regulatory documentation and patent literature, emphasizing its commercial relevance. Discussions on platforms like ResearchGate often focus on its purity standards (>98%), a key concern for purchasers and formulation scientists.

Emerging applications include its use in OLED materials, where its electron-rich thiophene unit contributes to charge transport properties. This aligns with rising searches for "organic semiconductors" and "flexible electronics materials." Additionally, its derivatization into chiral auxiliaries answers frequent questions about asymmetric synthesis tools in pharmaceutical R&D.

Storage recommendations for Methyl 4-(4-Methylthiophenyl)-4-oxobutyrate emphasize inert atmospheres and low temperatures, topics often raised in chemical handling forums. Its stability under nitrogen makes it suitable for long-term storage, a practical consideration for inventory managers. Suppliers frequently highlight these features in product listings to address buyer concerns about shelf life.

In summary, CAS No. 108960-07-2 represents a multifaceted building block bridging academic research and industrial innovation. Its alignment with trends like green chemistry, high-throughput screening, and material science ensures continued relevance in scientific discourse and commercial applications.